2-(6-methoxy-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[6-methoxy-3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C26H24N2O5S/c1-17-8-11-20(12-9-17)34(31,32)24-15-28(16-25(29)27-22-7-5-4-6-18(22)2)23-13-10-19(33-3)14-21(23)26(24)30/h4-15H,16H2,1-3H3,(H,27,29)
• InChI Key: QKHIWLGGXNPSMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OC)CC(=O)NC4=CC=CC=C4C
• Molecular Formula: C26H24N2O5S
• Molecular Weight: 476.5 g/mol
• CAS No.: 902291-65-0

Description

2-(6-methoxy-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been found to possess several biochemical and physiological effects that make it a promising candidate for various therapeutic interventions.

Scientific Research Applications

Potential Therapeutic Applications

• Osteoarthritis Treatment: Related compounds have been identified as potential drug candidates targeting matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinase with thrombospondin motifs (ADAMTSs), which are key players in the progression of osteoarthritis. For instance, a compound was found to attenuate IL-1β-induced MMP13 mRNA expression in chondrosarcoma cells, suggesting potential for early osteoarthritis treatment (Inagaki et al., 2022).

Chemical Synthesis and Properties

• Synthetic Pathways: Research has been conducted on the synthesis of structurally similar compounds, providing valuable insights into potential synthetic routes and chemical properties. For example, a new and practical synthesis route for N-(3-cyano-7-ethoxy-4-oxo-1,4-dihydroquinolin-6-yl)acetamide was described, which could be relevant for synthesizing the compound (Wenpeng et al., 2014).

Structural Studies

• Crystal and Inclusion Compounds: Studies on the structural aspects of similar amide-containing isoquinoline derivatives have explored their interaction with mineral acids, gel formation, and crystalline solid formation. These findings could provide a foundation for understanding the physical and chemical behavior of "2-(6-methoxy-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(o-tolyl)acetamide" in various environments (Karmakar et al., 2007).

Fluorescence Properties

• Fluorescence Labeling Reagents: Related compounds have been investigated for their fluorescence properties in biomedical analysis, offering potential applications as fluorescent labeling reagents. For instance, 6-methoxy-4-quinolone exhibited strong fluorescence in a wide pH range, suggesting potential utility in labeling and detection applications (Hirano et al., 2004).